(Z)-2-(2-fluorobenzylidene)-6-hydroxy-7-(piperidin-1-ylmethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-fluorophenyl)methylidene]-6-hydroxy-7-(piperidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C21H20FNO3/c22-17-7-3-2-6-14(17)12-19-20(25)15-8-9-18(24)16(21(15)26-19)13-23-10-4-1-5-11-23/h2-3,6-9,12,24H,1,4-5,10-11,13H2/b19-12-
• InChI Key: TZHUBFHXUMKDOA-UNOMPAQXSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=CC=C4F)C3=O)O
• Isomeric SMILES: C1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4F)/C3=O)O
• Molecular Formula: C21H20FNO3
• Molecular Weight: 353.4 g/mol

Description

(Z)-2-(2-fluorobenzylidene)-6-hydroxy-7-(piperidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H20FNO3 and its molecular weight is 353.393. The purity is usually 95%.
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Scientific Research Applications

Molecular Imaging and Enzyme Inhibition

• A study focused on the synthesis of a compound as a potent and selective inhibitor for the enzyme PIM1, highlighting its potential as a PET probe for imaging this enzyme in biological systems (Gao et al., 2013). The compound demonstrated significant selectivity and potency, underscoring the application of such molecules in molecular imaging and targeted therapy.

Antitumor Activity

• Asymmetric derivatives of bis(arylidene)piperidin-4-ones have been synthesized and evaluated for their antitumor activities, showing promising results against various cancer cell lines (Yao et al., 2018). These compounds, due to their unique structural characteristics, could serve as leads for the development of new anticancer agents.

Antimicrobial and Antioxidant Properties

• Research has indicated that benzofuran derivatives exhibit significant antimicrobial and antioxidant activities, suggesting their utility in developing treatments for infections and oxidative stress-related conditions (Ezzatzadeh & Hossaini, 2018). The synthetic strategy and efficacy of these compounds emphasize their potential in pharmaceutical applications.

Sigma-1 Receptor Ligands

• Spirocyclic sigma1 receptor ligands have been synthesized, displaying high affinity and selectivity towards the sigma1 receptor, which is significant for the development of PET radiotracers for neurodegenerative diseases (Maestrup et al., 2009). These findings contribute to the understanding of receptor-ligand interactions and the development of diagnostic tools for CNS disorders.

Crystal Structure Analysis

• Studies on the crystal structure and synthetic methods of related compounds provide insights into their potential applications in material science and drug design (Kumar et al., 2020). Understanding the molecular structure is crucial for tailoring compounds for specific applications.